Cas no 1823953-10-1 (3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid)

3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid structure
1823953-10-1 structure
Product Name:3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid
CAS No:1823953-10-1
MF:C11H18N2O2
MW:210.272822856903
CID:5719124
PubChem ID:122240452
Update Time:2023-10-25

3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • F2147-6937
    • A1-43641
    • 3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid
    • 1823953-10-1
    • AKOS040813654
    • Inchi: 1S/C11H18N2O2/c1-9(2)5-6-13-8-10(7-12-13)3-4-11(14)15/h7-9H,3-6H2,1-2H3,(H,14,15)
    • InChI Key: VBEJQNKLVUESKX-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=NN(C=1)CCC(C)C)=O

Computed Properties

  • Exact Mass: 210.136827821g/mol
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.1Ų

3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M223256-100mg
3-[1-(3-methylbutyl)-1h-pyrazol-4-yl]propanoic acid
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$ 95.00 2022-06-04
TRC
M223256-500mg
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$ 365.00 2022-06-04
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$ 570.00 2022-06-04
Life Chemicals
F2147-6937-0.25g
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid
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$361.0 2023-09-06
Life Chemicals
F2147-6937-0.5g
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$401.0 2023-09-06
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F2147-6937-2.5g
3-[1-(3-methylbutyl)-1H-pyrazol-4-yl]propanoic acid
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$802.0 2023-09-06
Life Chemicals
F2147-6937-5g
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